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Understanding Azane Hydroiodide

"Azane" is the IUPAC name for ammonia (NH₃), and "azane hydroiodide" refers to the salt ammonium

iodide (NH₄I) [1] [2] [3].

Chemical Profile: Ammonium iodide is a white crystalline powder with the molecular formula NH₄I

and a molecular weight of 144.94 g/mol [1].
Primary Documented Use in Synthesis: It serves as a dual-functional reagent in copper-mediated

cyanation reactions, providing both an iodide source for initial iodination and the nitrogen atom for the
subsequent formation of a cyano group (CN) when combined with a carbon source like DMF [1]. This

method has been used to convert aryl boronic acids, organosilanes, and electron-rich arenes into
nitriles [1].

Mechanochemical Synthesis Context

While specific protocols for using ammonium iodide in mechanochemistry are not detailed in the searched

literature, the field of mechanochemistry itself is well-established as a sustainable alternative to traditional

solution-based synthesis.

General Workflow for Mechanochemical Synthesis
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The diagram below illustrates a typical workflow for a mechanochemical reaction, which would form the

basis for any protocol using ammonium iodide.
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Start Reaction Setup

Weigh Solid Reagents
(e.g., Substrate, NH₄I, Base)

Load Milling Jar
(Stainless Steel, Zirconia, or Teflon)

Add Milling Balls
(Specify size, number, material)

Seal and Secure Jar

Set Milling Parameters
(Frequency, Time, Intervals)

Begin Milling Process

Post-Reaction Work-up
(Open jar, purify product)

Isolate and Analyze Product

Click to download full resolution via product page
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Key Principles of Mechanochemistry [4] [5]:

Solvent Reduction: Reactions occur between solid reagents through direct mechanical energy
(grinding or ball milling), drastically reducing or eliminating solvent use [5].

Efficiency: Often leads to faster reaction times, higher yields, and altered selectivity compared to
solution-based methods [6] [5].

Green Metrics: Generally results in superior environmental performance, with lower E-factor (kg
waste per kg product) and Process Mass Intensity (PMI) [5].

Data Summary for Ammonium Iodide

The table below summarizes key chemical and physical data for ammonium iodide (azane hydroiodide) from

the search results.

Parameter Value / Description Reference

CAS Number 12027-06-4 [1]

Molecular
Formula

NH₄I [1]

Molecular Weight 144.94 g/mol [1]

Appearance White crystalline powder [1]

Density 2.514 g/cm³ [1]

Melting Point 551 °C [1]

Documented
Role

Dual-functional reagent: iodide source & nitrogen donor for cyano
group formation.

[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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